Cas no 677021-11-3 (2-Piperazinepropanamide,3,6-dioxo-(9CI))

• Product Name: 2-Piperazinepropanamide,3,6-dioxo-(9CI)
• CAS No: 677021-11-3
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 966745
• PubChem ID: 10058225
• Update Time: 2025-04-19

2-Piperazinepropanamide,3,6-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinepropanamide,3,6-dioxo-(9CI)
• 3-(3,6-DIOXOPIPERAZIN-2-YL)PROPANAMIDE
• FT-0698533
• AKOS027412161
• Cyclo(-Gly-Gln)
• SCHEMBL25456135
• 677021-11-3
• 2-Piperazinepropanamide, 3,6-dioxo-
• DB-270717

• Inchi： 1S/C7H11N3O3/c8-5(11)2-1-4-7(13)9-3-6(12)10-4/h4H,1-3H2,(H2,8,11)(H,9,13)(H,10,12)
• InChI Key： PWADXPITHGKDSY-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N)=O)NC(CN1)=O

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 101Ų